N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide
Overview
Description
N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide, also known as TES, is a chemical compound that has been widely studied in the field of medicinal chemistry. It is a sulfonamide derivative that exhibits a variety of biological activities, including antitumor, anti-inflammatory, and antiviral properties.
Mechanism of Action
The mechanism of action of N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the growth and survival of cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response. This compound has also been shown to inhibit the replication of the influenza virus by blocking the activity of the viral neuraminidase enzyme.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is necessary for the growth and spread of tumors. Additionally, this compound has been shown to reduce inflammation and oxidative stress, both of which are implicated in the development of various diseases.
Advantages and Limitations for Lab Experiments
N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound has also been shown to have low toxicity, making it a safe compound to use in experiments. However, this compound has some limitations as well. It is a highly hydrophobic compound, which makes it difficult to dissolve in aqueous solutions. Additionally, this compound has a short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for research on N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Researchers are also investigating the use of this compound as a potential antiviral agent against other viral infections, such as HIV and Zika virus. Additionally, there is ongoing research on the mechanism of action of this compound, which may lead to the development of more potent and selective compounds. Finally, researchers are exploring the use of this compound as a chemical probe to study various biological processes, such as the role of carbonic anhydrase in cancer progression.
Scientific Research Applications
N-[1-(2-thienyl)ethyl]-2-thiophenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have antiviral activity against the influenza virus, making it a promising candidate for the development of new antiviral drugs.
Properties
IUPAC Name |
N-(1-thiophen-2-ylethyl)thiophene-2-sulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2S3/c1-8(9-4-2-6-14-9)11-16(12,13)10-5-3-7-15-10/h2-8,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCOKYROQOSSKDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)NS(=O)(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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